Cas no 1997204-60-0 (N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine)

• Product Name: N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine
• CAS No: 1997204-60-0
• MF: C₈H₁₆N₄S
• MW: 200.304439544678
• CID: 5049459
• Update Time: 2025-05-30

N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine
• N-(2-azidoethyl)-N-methylthian-4-amine
• N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine

• Inchi： 1S/C8H16N4S/c1-12(5-4-10-11-9)8-2-6-13-7-3-8/h8H,2-7H2,1H3
• InChI Key： DZMAZJVHTPCHPX-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N(C)CCN=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• XLogP3: 2.4
• Topological Polar Surface Area: 42.9

Additional information on N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine

N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine: A Comprehensive Overview

The compound N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine (CAS No. 1997204-60-0) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features and functional groups, has been the subject of extensive research due to its potential applications in drug delivery systems, bioconjugation, and polymer chemistry. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine is a derivative of tetrahydrothiopyran, a six-membered ring containing sulfur. The molecule features an azide group (-N3) attached to an ethyl chain, which is further connected to a methyl-substituted amine group. This combination of functional groups makes it highly reactive and amenable to various chemical transformations. The thiopyran ring provides stability and flexibility, while the azide group introduces reactivity for click chemistry applications.

Recent studies have highlighted the potential of azide-containing compounds in bioorthogonal reactions. These reactions are particularly useful in live-cell imaging and drug delivery systems due to their ability to selectively react under physiological conditions without interfering with cellular processes. The azide group in N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine enables it to participate in click chemistry reactions such as the Huisgen cycloaddition, which has been widely explored for creating bioconjugates and drug delivery vehicles.

The synthesis of N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine typically involves a multi-step process that includes the preparation of the thiopyran ring followed by functionalization with the azide group. Researchers have optimized these synthetic routes to improve yield and purity. For instance, recent advancements in catalytic methods have enabled more efficient formation of the azide-containing side chain, making the compound more accessible for large-scale production.

In terms of applications, azide-containing thiopyrane derivatives have shown promise in polymer chemistry. The ability of azides to undergo polymerization under specific conditions has led to the development of novel materials with tailored mechanical properties. For example, studies have demonstrated that polymers incorporating N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine exhibit enhanced elasticity and biocompatibility, making them suitable for biomedical applications such as tissue engineering scaffolds.

Another emerging application of this compound is in the field of nanotechnology. The azide group's reactivity allows for the formation of stable nanostructures through click chemistry-mediated assembly. Recent research has explored the use of azide-containing thiopyrane derivatives in constructing nanoparticles for targeted drug delivery. These nanoparticles can encapsulate therapeutic agents and release them at specific sites within the body, improving treatment efficacy while minimizing side effects.

From a pharmacological perspective, N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amine has been investigated as a potential precursor for drug development. Its unique structure allows for functionalization with various bioactive molecules through click chemistry or other coupling reactions. This versatility makes it an attractive candidate for designing drugs with improved pharmacokinetics and bioavailability.

In conclusion, N-(2-Azidoethyl)-N-methyltetrahydro-2H-thiopyran-4-amines (CAS No. 1997204-60-X) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its reactivity, structural flexibility, and compatibility with advanced chemical techniques make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new possibilities for this compound, its role in driving innovation across these fields is expected to grow significantly.